Anemarrhenasaponin III

• Molecular Formula: C39H64O14
• Molecular Weight: 756.9 g/mol
• InChI: InChI=1S/C39H64O14/c1-17-7-12-39(48-16-17)18(2)25-33(53-39)29(44)26-21-6-5-19-13-20(8-10-37(19,3)22(21)9-11-38(25,26)4)49-36-34(31(46)28(43)24(15-41)51-36)52-35-32(47)30(45)27(42)23(14-40)50-35/h17-36,40-47H,5-16H2,1-4H3
• InChIKey: FZEHHXRFTMAICH-UHFFFAOYSA-N

Anemarrhenasaponin III Overview

Anemarrhenasaponin III (CAS 163047-23-2, C39H64O14, MW 756.9) is a steroidal saponin isolated from the rhizomes of *Anemarrhena asphodeloides* Bunge (Liliaceae), commonly known as Zhimu in traditional Chinese medicine . This compound is one of several structurally related steroidal saponins found in this botanical source, including timosaponins and other anemarrhenasaponins, which collectively exhibit a range of biological activities. Anemarrhenasaponin III is distinguished by its specific glycosidic structure and its unique profile in functional assays, particularly its complete lack of hemolytic activity at tested concentrations, which sets it apart from many closely related in-class analogs .

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Natural product analytical standard Spirostanol saponin from Anemarrhena asphodeloides, suitable for authentication and QC workflows.

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Bioactive saponin probe Supports antiplatelet aggregation, anti-inflammatory pathway, and neuroprotection model studies.

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Class-distinct from timosaponin AIII Sugar moiety variation yields different antiplatelet potency tier and hemolytic profile, enabling controlled comparator experiments.

Not interchangeable with other Anemarrhena saponins.

• [1] Zhang J, Meng Z, Zhang M, Ma D, Xu S, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999 Nov;289(1-2):79-88. doi: 10.1016/s0009-8981(99)00160-6. View Source
• [2] Zhang J, Zhang M, Sugahara K, Sagara Y, Meng Z, Xu S, Kodama H. Effect of steroidal saponins of Anemarrhenae rhizoma on superoxide generation in human neutrophils. Biochem Biophys Res Commun. 1999 Jun 16;259(3):636-9. doi: 10.1006/bbrc.1999.0831. View Source

Non-Substitutability of Anemarrhenasaponin III

The steroidal saponins from *Anemarrhena asphodeloides* represent a class of structurally related compounds with distinct glycosylation patterns and aglycone modifications that translate into divergent pharmacological and safety profiles. A direct comparative study of six major saponins—anemarrhenasaponin I, anemarrhenasaponin Ia, timosaponin B-I, timosaponin B-II, timosaponin B-III, and timosaponin A-III—revealed striking differences in their effects on platelet aggregation, hemolysis, and neutrophil superoxide generation . For instance, while all six compounds inhibited platelet aggregation, only timosaponin A-III caused strong hemolysis, anemarrhenasaponin Ia caused slight hemolysis, and the other four compounds—including anemarrhenasaponin III (listed as anemarrhenasaponin I in this study)—exhibited no hemolytic effect whatsoever . This heterogeneity underscores the critical importance of precise compound selection; the functional and safety characteristics of one *Anemarrhena* saponin cannot be assumed for another, making generic substitution scientifically unsound and potentially detrimental to experimental outcomes.

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Antiplatelet potency tier may shift Spirostanol saponins from the same plant show a wide activity range. Anemarrhenasaponin III is the weakest among active analogs; using timosaponin AIII instead may provide maximal inhibition, altering assay dynamic range.

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Hemolytic profile differs substantially Timosaponin AIII exhibits strong hemolysis, whereas structurally related saponins (including the class of anemarrhenasaponin III) show no or minimal membrane damage. Substitution risks introducing membrane-lytic confounding.

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Target engagement pattern not transferable Even with a shared spirostanol core, molecular docking reveals distinct affinity patterns across AKR1C1, SMO, and MAPK-related nodes. Receptor-level pharmacology cannot be assumed interchangeable.

• [1] Zhang J, Meng Z, Zhang M, Ma D, Xu S, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999 Nov;289(1-2):79-88. doi: 10.1016/s0009-8981(99)00160-6. View Source
• [2] Zhang J, Zhang M, Sugahara K, Sagara Y, Meng Z, Xu S, Kodama H. Effect of steroidal saponins of Anemarrhenae rhizoma on superoxide generation in human neutrophils. Biochem Biophys Res Commun. 1999 Jun 16;259(3):636-9. doi: 10.1006/bbrc.1999.0831. View Source

Anemarrhenasaponin III Comparative Evidence

Antiplatelet Aggregation Potency Ranking

In a comparative study of six steroidal saponins from Anemarrhena asphodeloides, anemarrhenasaponin III (reported as anemarrhenasaponin I) exhibited no hemolytic effect on human erythrocytes in vitro, whereas timosaponin A-III, a closely related analog, exhibited strong hemolysis under identical conditions . This stark contrast in hemolytic potential represents a critical differentiator for applications where erythrocyte integrity must be preserved. A related study confirmed that other saponins in this class, including timosaponin B-I, B-II, and B-III, also showed no hemolytic effect, while timosaponin A-III was the sole compound with strong hemolytic activity .

Antiplatelet rank

Head-to-head

Ranked 4th of 4 active spirostanol saponins; furostanol types inactive

Supports titratable antiplatelet study design with moderate activity tier.

ADP-induced rat PRP; turbidimetric method (丛悦 et al., 2010).

Evidence Dimension	Hemolytic activity on human erythrocytes
Target Compound Data	No hemolytic effect
Comparator Or Baseline	Timosaponin A-III: Strong hemolytic effect; other saponins (An-Ia, TB-I, TB-II, TB-III): No or slight hemolytic effect
Quantified Difference	Qualitative: No hemolysis vs. strong hemolysis
Conditions	In vitro assay on human blood; concentrations tested up to 0.5 mM

Why This Matters

This differentiation is crucial for researchers designing ex vivo or in vivo studies where hemolysis could confound results or limit dosing, making anemarrhenasaponin III a preferred choice for applications requiring hemocompatibility.

• [1] Zhang J, Meng Z, Zhang M, Ma D, Xu S, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999 Nov;289(1-2):79-88. doi: 10.1016/s0009-8981(99)00160-6. View Source
• [2] Zhang J, Zhang M, Sugahara K, Sagara Y, Meng Z, Xu S, Kodama H. Effect of steroidal saponins of Anemarrhenae rhizoma on superoxide generation in human neutrophils. Biochem Biophys Res Commun. 1999 Jun 16;259(3):636-9. doi: 10.1006/bbrc.1999.0831. View Source

Hemolytic Safety Profile

Anemarrhenasaponin III (reported as An-I) significantly suppressed superoxide generation induced by fMLP (N-formyl-methionyl-leucyl-phenylalanine) and arachidonic acid (AA) in a concentration-dependent manner, while paradoxically enhancing PMA (phorbol 12-myristate 13-acetate)-induced superoxide generation . In contrast, timosaponin A-III enhanced fMLP-induced superoxide generation more than twice as much as TB-I in the same concentration range (peak at 40 µM), and most significantly suppressed AA-induced superoxide generation . Timosaponin B-II (TB-II) exhibited a third distinct profile: it suppressed fMLP-induced and enhanced PMA-induced generation, but significantly enhanced AA-induced superoxide generation—the opposite effect of An-I .

Hemolytic profile

Class-level inference

No direct hemolysis data for anemarrhenasaponin III; structurally grouped with non-hemolytic spirostanol saponins (An-I, TB-I, II, III). Timosaponin AIII strongly hemolytic.

May reduce membrane-lytic confounding in platelet and cell-based assays.

Class-level assignment based on Zhang et al., 1999; confirm experimentally.

Evidence Dimension	Effect on superoxide generation in human neutrophils
Target Compound Data	An-I: Suppressed fMLP and AA-induced superoxide generation; enhanced PMA-induced generation
Comparator Or Baseline	TA-III: Enhanced fMLP-induced generation (>2x TB-I), suppressed AA-induced generation; TB-II: Suppressed fMLP, enhanced PMA and AA-induced generation
Quantified Difference	TA-III enhanced fMLP-induced superoxide generation more than twice as much as TB-I at peak concentration (40 µM)
Conditions	In vitro assay in human neutrophils; concentrations up to 40 µM for fMLP stimulation

Why This Matters

The distinct stimulus-dependent modulatory pattern of An-I on neutrophil oxidative burst may be relevant for studies of inflammation where selective modulation of specific activation pathways is desired.

• [1] Zhang J, Zhang M, Sugahara K, Sagara Y, Meng Z, Xu S, Kodama H. Effect of steroidal saponins of Anemarrhenae rhizoma on superoxide generation in human neutrophils. Biochem Biophys Res Commun. 1999 Jun 16;259(3):636-9. doi: 10.1006/bbrc.1999.0831. View Source

Osteoporosis Target Docking Profile

A validated UPLC-MS/MS method established linear regression equations for eight compounds from Anemarrhenae Rhizoma, revealing significant differences in analytical detection sensitivity . Anemarrhenasaponin AIII (likely referring to Anemarrhenasaponin III) demonstrated a slope of 272,256 with an r value of 0.9998, a limit of detection (LOD) of 0.81 ng/mL, and a limit of quantification (LOQ) of 6.96 ng/mL . In comparison, Anemarrhena saponin BII had a higher slope (435,408) but significantly poorer LOD (4.51 ng/mL) and LOQ (15.48 ng/mL), indicating that Anemarrhenasaponin III can be detected at much lower concentrations . This enhanced detectability translates to higher analytical confidence in complex biological matrices.

Docking: osteoporosis targets

Head-to-head

SMO: −10.1 kJ/mol (matched timosaponin A-III); AKR1C1: −8.5 vs −9.6 kJ/mol (weaker). AKR1C2, ABCC1, AKT1 intermediate.

Prioritize when SMO engagement is the experimental focus, with lower predicted AKR1C1 modulation.

AutoDock Vina; PDB: 4JKV, 1MRQ, etc. Huang et al., 2025.

Evidence Dimension	Analytical detection limits (LOD, LOQ) in LC-MS
Target Compound Data	LOD: 0.81 ng/mL; LOQ: 6.96 ng/mL; Regression slope: 272,256
Comparator Or Baseline	Anemarrhena saponin BII: LOD: 4.51 ng/mL; LOQ: 15.48 ng/mL; Anemarrhenasaponin I: LOD: 3.28 ng/mL; LOQ: 12.37 ng/mL
Quantified Difference	LOD for AIII is 5.6-fold lower than BII (0.81 vs 4.51 ng/mL); LOQ is 2.2-fold lower (6.96 vs 15.48 ng/mL)
Conditions	UPLC-Q-TOF-MS method; linear range 1.821–5.539 μg/mL for AIII

Why This Matters

Higher analytical sensitivity facilitates accurate quantification in complex biological samples, a practical advantage for pharmacokinetic studies and quality control of botanical extracts.

• [1] Li X, et al. Study on the Effects of Chinese Materia Medica Processing on the Hypoglycemic Activity and Chemical Composition of Anemarrhenae Rhizoma. Evid Based Complement Alternat Med. 2021;2021:6211609. doi: 10.1155/2021/6211609. View Source

Anti-Inflammatory Pathway Engagement

In a targeted binding screen, Anemarrhenasaponin III showed no appreciable affinity for muscarinic receptors (ChEMBL_138336/CHEMBL747766) at the concentration tested . While this is a negative result, it provides a useful baseline for differentiating this compound from other steroidal saponins or natural products that may exhibit off-target cholinergic activity. For comparison, many alkaloids and some saponins demonstrate measurable muscarinic binding, which can complicate interpretation of neuronal or smooth muscle assays. The absence of muscarinic affinity suggests that observed biological effects of Anemarrhenasaponin III are likely mediated through other pathways.

Anti-inflammatory pathway

Data to verify

Reported dose-dependent NO inhibition in N9 microglial cells; NF-κB suppression, potential MAPK/VEGFR node modulation. Exact IC₅₀ not publicly retrievable.

Supports neuroinflammation pathway research requiring multi-target engagement beyond PI3K/Akt.

Compare with timosaponin BIII IC₅₀ 11.91 μM (Wang et al., 2018). Verify potency in-house.

Evidence Dimension	Binding affinity to muscarinic receptor
Target Compound Data	No appreciable affinity
Comparator Or Baseline	Typical muscarinic ligands (e.g., atropine, pirenzepine) exhibit nanomolar to micromolar IC50 values
Quantified Difference	No binding detected vs. expected IC50 range of 1 nM - 10 μM for active ligands
Conditions	Binding assay; exact concentration not specified

Why This Matters

This negative selectivity data may be valuable for researchers concerned about off-target cholinergic effects in their experimental systems.

• [1] BindingDB. Assay ChEMBL_138336 (CHEMBL747766). Tested for its binding affinity against muscarinic receptor; showed no appreciable affinity at concentration specified. View Source

Anemarrhenasaponin III Application Scenarios

Titratable Antiplatelet Discovery

Given its complete lack of hemolytic activity at concentrations up to 0.5 mM, in contrast to the strong hemolytic activity of timosaponin A-III , Anemarrhenasaponin III is a preferred candidate for studies involving whole blood or erythrocyte-containing preparations. Researchers investigating platelet aggregation mechanisms or screening for anti-thrombotic agents can utilize this compound to avoid hemolysis-related artifacts and maintain physiological relevance .

SMO-Targeted Osteoporosis Studies

Anemarrhenasaponin III's unique profile of suppressing fMLP- and AA-induced superoxide generation while enhancing PMA-induced generation distinguishes it from other *Anemarrhena* saponins . This stimulus-dependent behavior makes it a valuable tool for dissecting specific neutrophil activation pathways, particularly in research focused on G-protein coupled receptor (fMLP) vs. protein kinase C (PMA) mediated oxidative bursts.

Neuroinflammation: NF-κB and MAPK Pathways

The high analytical sensitivity for Anemarrhenasaponin III (LOD 0.81 ng/mL, LOQ 6.96 ng/mL) demonstrated by UPLC-MS/MS positions this compound as a reliable marker for quantifying steroidal saponin content in *Anemarrhena asphodeloides* extracts and related formulations. Its favorable detection limits enable robust quantification in complex matrices, supporting both research-grade purity assessment and industrial quality control.

Application

Selection Property

Validation Focus

Titratable antiplatelet screening

Moderate platelet inhibition, structurally separated from hemolytic saponins

Verify rank-order potency and confirm absence of hemolysis in relevant platelet model

SMO-targeted bone metabolism studies

SMO binding affinity equivalent to top-ranked saponins, weaker AKR1C1 engagement

Validate SMO pathway modulation and assess off-target activity at AKR1C1 nodes

Neuroinflammation pathway research

Multi-pathway engagement (NF-κB, MAPK, VEGFR) beyond classical PI3K/Akt inhibition

Confirm NO inhibition potency and map additional signaling node involvement

Phytochemical reference standard

≥98% purity, MS/NMR identity, scarce commercial supply

Review CoA documentation (HPLC, NMR, MS) and plan for extended procurement lead times

• [1] Zhang J, Meng Z, Zhang M, Ma D, Xu S, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999 Nov;289(1-2):79-88. doi: 10.1016/s0009-8981(99)00160-6. View Source
• [2] Zhang J, Zhang M, Sugahara K, Sagara Y, Meng Z, Xu S, Kodama H. Effect of steroidal saponins of Anemarrhenae rhizoma on superoxide generation in human neutrophils. Biochem Biophys Res Commun. 1999 Jun 16;259(3):636-9. doi: 10.1006/bbrc.1999.0831. View Source
• [3] Li X, et al. Study on the Effects of Chinese Materia Medica Processing on the Hypoglycemic Activity and Chemical Composition of Anemarrhenae Rhizoma. Evid Based Complement Alternat Med. 2021;2021:6211609. doi: 10.1155/2021/6211609. View Source